Cas no 313268-05-2 (N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 313268-05-2
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 6438043
• Update Time: 2025-05-30

N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(4-ethylphenyl)-2-oxo-8-(2-propen-1-yl)-

• Inchi： 1S/C21H19NO3/c1-3-6-15-7-5-8-16-13-18(21(24)25-19(15)16)20(23)22-17-11-9-14(4-2)10-12-17/h3,5,7-13H,1,4,6H2,2H3,(H,22,23)
• InChI Key： CBBTWFIJEKHTTM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CC=C)C=CC=C2C=C1C(NC1=CC=C(CC)C=C1)=O

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 577.1±50.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-En-1-Yl)-2H-Chromene-3-Carboxamide: A Comprehensive Overview

N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-en-1-Yl)-2H-Chromene-3-Carboxamide, identified by the CAS registry number 313268-05-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the chromene family, which is a class of aromatic compounds characterized by a benzene ring fused with a pyran ring. The presence of the carboxamide group and the ethylphenyl substituent adds unique functional properties to this molecule, making it a subject of interest in contemporary chemical research.

The structural complexity of N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-en-1-Yl)-2H-Chromene-3-Carboxamide allows for diverse interactions and reactivity patterns. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and bioactive compounds. The chromene moiety, in particular, has been shown to exhibit photostability and electronic properties that are advantageous in optoelectronic devices.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its role in click chemistry, where it serves as a versatile building block for constructing larger molecular frameworks. The carboxamide group facilitates hydrogen bonding, which is crucial for controlling the solubility and bioavailability of pharmaceutical agents.

Recent advancements in computational chemistry have enabled detailed modeling of the molecular structure of N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-en-1-Yl)-2H-Chromene-3-Carboxamide. These studies have revealed that the molecule's conformational flexibility contributes to its adaptability in different chemical environments. This property is particularly valuable in drug design, where molecules need to interact with specific biological targets with high precision.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromene skeleton. The introduction of the ethylphenyl group and the propenyl substituent requires careful control over reaction conditions to ensure high yields and purity. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency of this process.

In terms of applications, N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-en-1-Yl)-2H-Chromene-3-Carboxamide has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a potential candidate for developing new therapeutic agents. Additionally, its photostable properties make it suitable for use in sunscreen formulations and other cosmetic products.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that it degrades under specific environmental conditions, but further research is needed to fully understand its ecological footprint.

In conclusion, N-(4-Ethylphenyl)-2-Oxo-8-(Prop-2-en-1-Yl)-2H-Chromene-3-Carboxamide represents a fascinating example of how complex organic molecules can be tailored for diverse applications. With ongoing advancements in synthetic methods and computational modeling, this compound is poised to play an increasingly important role in both academic research and industrial development.